Cas no 4971-55-5 (3-Chloro-2,4(3H,5H)-furandione)

• Product Name: 3-Chloro-2,4(3H,5H)-furandione
• CAS No: 4971-55-5
• MF: C₄H₃ClO₃
• MW: 134.517820596695
• MDL: MFCD00134273
• CID: 328896
• PubChem ID: 87557835
• Update Time: 2025-06-26

3-Chloro-2,4(3H,5H)-furandione Chemical and Physical Properties

Names and Identifiers

• 2,4(3H,5H)-Furandione,3-chloro-
• 3-Chloro-2,4(3H,5H)-furandione
• 3-chloro-(3H,5H)-furan-2,4-dione
• 3-chlorooxolane-2,4-dione
• 3-Chloro-4-hydroxy-2(5H)-furanone
• 3-Chlorotetrahydrofuran-2,4-dione
• 3-Chlorotetronic Acid
• 3-chlorofuran-2,4(3H,5H)-dione
• 3-Chloro-furan-2,4-dione
• 2,4(3H,5H)-Furandione, 3-chloro-
• 3-chloro-3,5-dihydrofuran-2,4-dione
• 3-Chlorofuran-2,4-dione
• 3-chloranyloxolane-2,4-dione
• DJEJYZZJYYNADA-UHFFFAOYSA-N
• STK802163
• SBB059534
• BBL011023
• 3-chlorofuran-2,4(3
• 4971-55-5
• CS-0155475
• 3-chlorofuran-2,4(3H,5H) -dione
• 3-Chloro-2,4(3H,5H)-furandione, >=98.0% (HPLC)
• D89461
• DTXSID80900973
• AS-60208
• DTXSID90400070
• MFCD00134273
• NoName_19
• 3-Chloro-2,4-(3H,5H)-furandione
• SY052571
• AKOS005622670
• C1810
• A827823
• SCHEMBL1554079
• 3-chloro-2,4(3H, 5H)-furandione
• FT-0635491
• DTXCID50350926
• DB-051673

• MDL： MFCD00134273
• Inchi： 1S/C4H3ClO3/c5-3-2(6)1-8-4(3)7/h3H,1H2
• InChI Key： DJEJYZZJYYNADA-UHFFFAOYSA-N
• SMILES： ClC1C(=O)OCC1=O

Computed Properties

• Exact Mass: 133.97700
• Monoisotopic Mass: 133.977
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.6
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: Uncertain
• Density: 1.5±0.1 g/cm3
• Melting Point: 206 °C (dec.) (lit.)
• Boiling Point: 364.5±42.0 °C at 760 mmHg
• Flash Point: 192.1±26.9 °C
• Refractive Index: 1.48
• PSA: 43.37000
• LogP: -0.28030
• Solubility: Uncertain
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-Chloro-2,4(3H,5H)-furandione Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3335
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：19
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 3-Chloro-2,4(3H,5H)-furandione

Introduction to 3-Chloro-2,4(3H,5H)-furandione (CAS No. 4971-55-5)

3-Chloro-2,4(3H,5H)-furandione, with the chemical formula C₄H₂ClO₄, is a significant compound in the field of organic synthesis and pharmaceutical research. This heterocyclic compound belongs to the dioxane family and features a chlorine substituent, making it a versatile intermediate in the synthesis of various bioactive molecules. The presence of two oxygen atoms in the furandione ring contributes to its reactivity, enabling diverse chemical transformations that are highly valuable in medicinal chemistry.

The compound is identified by its CAS number 4971-55-5, which uniquely distinguishes it in scientific literature and databases. This numbering system ensures precise identification and facilitates accurate referencing in research papers, patents, and industrial applications. 3-Chloro-2,4(3H,5H)-furandione has garnered attention due to its role as a precursor in the development of novel therapeutic agents. Its structural framework allows for modifications that can enhance pharmacological properties, making it a key player in drug discovery initiatives.

In recent years, advancements in synthetic methodologies have enabled more efficient production of 3-Chloro-2,4(3H,5H)-furandione. Researchers have explored catalytic processes that improve yield and purity while reducing environmental impact. These innovations align with the growing emphasis on sustainable chemistry practices in the pharmaceutical industry. The compound’s ability to undergo nucleophilic substitution reactions makes it particularly useful in constructing complex molecular architectures.

One of the most compelling aspects of 3-Chloro-2,4(3H,5H)-furandione is its application in the synthesis of bioactive scaffolds. Studies have demonstrated its utility in generating derivatives with potential antimicrobial, anti-inflammatory, and anticancer properties. For instance, researchers have modified its core structure to develop small molecules that interact with specific biological targets. Such derivatives often exhibit improved solubility and bioavailability compared to their parent compounds.

The pharmaceutical industry has leveraged 3-Chloro-2,4(3H,5H)-furandione to explore novel therapeutic pathways. Its incorporation into drug candidates has shown promise in preclinical studies conducted across various disease models. The chlorine atom on the furandione ring provides a handle for further functionalization, allowing chemists to tailor properties such as metabolic stability and receptor binding affinity. This flexibility underscores its importance as a building block in medicinal chemistry.

Recent research has also highlighted the role of 3-Chloro-2,4(3H,5H)-furandione in materials science applications beyond pharmaceuticals. Its ability to form coordination complexes with metal ions has been exploited in catalysis and polymer chemistry. These findings expand its utility beyond traditional organic synthesis applications, demonstrating its broad relevance across multiple scientific disciplines.

The synthesis of 3-Chloro-2,4(3H,5H)-furandione typically involves condensation reactions between glycols and chlorinated precursors under controlled conditions. Advances in flow chemistry have further refined these processes, enabling scalable production with minimal waste generation. Such innovations are critical for meeting the demand for high-quality intermediates in industrial settings.

In conclusion,3-Chloro-2,4(3H,5H)-furandione (CAS No. 4971-55-5) represents a cornerstone compound in modern chemical research. Its structural features and reactivity make it indispensable for developing new drugs and materials. As scientific understanding evolves,3-Chloro-2,4(3H,5H)-furandione will continue to play a pivotal role in advancing both pharmaceutical and materials science applications.